![molecular formula C6H9N3O3 B3046942 (1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol CAS No. 1328640-72-7](/img/structure/B3046942.png)
(1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol
Overview
Description
“(1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol” is a chemical compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms at positions 1 and 2, and three carbon atoms .
Molecular Structure Analysis
The molecular structure of pyrazoles, including “this compound”, is characterized by a five-membered aromatic ring comprising two nitrogen atoms at positions 1 and 2, and three carbon atoms .Chemical Reactions Analysis
Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . Specific chemical reactions involving “this compound” are not detailed in the available resources.Scientific Research Applications
Pharmacological Applications
Pyrazole compounds have been explored for their potential in treating various medical conditions due to their unique chemical properties:
Antipyretic, Analgesic, and Anti-inflammatory Effects : Pyrazole derivatives have been investigated for their antipyretic (fever-reducing), analgesic (pain-relieving), and anti-inflammatory properties. One study evaluated the effects of a new pyrazole derivative, highlighting its potential in reducing pain and inflammation without significant toxicity, suggesting a safe profile for pharmacological applications (Oliveira et al., 2017).
Antidepressant Activity : Pyrazole derivatives have also been evaluated for their antidepressant activities. For instance, a series of thiophene-based pyrazolines demonstrated potential antidepressant effects, with certain compounds showing significant reduction in immobility time in animal models, comparable to the standard drug imipramine (Mathew et al., 2014).
Material Science Applications
- Dental Composites : Pyrazole compounds have been incorporated into flowable dental composites to imbue them with antibacterial properties. A study found that adding pyrazole derivatives to dental composites can enhance their antibacterial effectiveness without significantly compromising mechanical properties, such as flexural and tensile strength, although there was a noted decrease in compressive strength (Abaszadeh & Mohammadzadeh, 2020).
Biochemical Research
- Enzyme Interaction Studies : Research has shown that pyrazole compounds can interact with various enzymes in biological systems, affecting metabolic processes. For example, pyrazole has been used to study the inhibition of alcohol dehydrogenase, shedding light on its role in alcohol metabolism (Feytmans & Leighton, 1973).
Safety and Hazards
The safety and hazards associated with a chemical compound depend on its specific physical and chemical properties. Without specific data for “(1-Ethyl-3-nitro-1H-pyrazol-5-YL)methanol”, it’s difficult to provide accurate information. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound to prevent exposure and ensure safety .
properties
IUPAC Name |
(2-ethyl-5-nitropyrazol-3-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O3/c1-2-8-5(4-10)3-6(7-8)9(11)12/h3,10H,2,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRLXCBQBIBOACP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)[N+](=O)[O-])CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901277429 | |
Record name | 1H-Pyrazole-5-methanol, 1-ethyl-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901277429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1328640-72-7 | |
Record name | 1H-Pyrazole-5-methanol, 1-ethyl-3-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1328640-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-5-methanol, 1-ethyl-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901277429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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